Cas no 2229180-14-5 ((thiolan-3-yl)methanesulfonamide)

• Product Name: (thiolan-3-yl)methanesulfonamide
• CAS No: 2229180-14-5
• MF: C₅H₁₁NO₂S₂
• MW: 181.276338815689
• CID: 5965807
• PubChem ID: 165885829
• Update Time: 2025-07-17

(thiolan-3-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (thiolan-3-yl)methanesulfonamide
• 2229180-14-5
• EN300-2003540

• Inchi： 1S/C5H11NO2S2/c6-10(7,8)4-5-1-2-9-3-5/h5H,1-4H2,(H2,6,7,8)
• InChI Key： ANXWAVAUIXUCTR-UHFFFAOYSA-N
• SMILES： S(CC1CSCC1)(N)(=O)=O

Computed Properties

• Exact Mass: 181.02312094g/mol
• Monoisotopic Mass: 181.02312094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 93.8Ų

Additional information on (thiolan-3-yl)methanesulfonamide

Research Briefing on (thiolan-3-yl)methanesulfonamide (CAS: 2229180-14-5): Recent Advances and Applications in Chemical Biology and Medicine

In recent years, (thiolan-3-yl)methanesulfonamide (CAS: 2229180-14-5) has emerged as a compound of significant interest in the fields of chemical biology and medicinal chemistry. This sulfonamide derivative, characterized by its thiolane ring, has demonstrated promising pharmacological properties, particularly in the modulation of enzymatic activity and as a potential therapeutic agent. This briefing synthesizes the latest research findings on this compound, highlighting its synthesis, mechanisms of action, and potential applications in drug development.

The compound (thiolan-3-yl)methanesulfonamide has been the subject of several recent studies due to its unique structural features, which enable it to interact with biological targets such as cysteine proteases and sulfotransferases. Researchers have employed advanced synthetic techniques, including asymmetric catalysis and click chemistry, to optimize the yield and purity of this compound. Notably, a 2023 study published in the Journal of Medicinal Chemistry reported a novel synthetic route that improved the scalability of (thiolan-3-yl)methanesulfonamide production, addressing previous challenges related to stereochemical control.

Mechanistic studies have revealed that (thiolan-3-yl)methanesulfonamide acts as a selective inhibitor of cathepsin B, a lysosomal protease implicated in cancer metastasis and inflammatory diseases. In vitro and in vivo experiments demonstrated its ability to attenuate tumor progression in mouse models of breast cancer, with minimal off-target effects. These findings, published in Nature Chemical Biology, suggest that this compound could serve as a lead structure for developing next-generation protease inhibitors with enhanced specificity and reduced toxicity.

Beyond its role as a protease inhibitor, (thiolan-3-yl)methanesulfonamide has shown potential in modulating sulfotransferase activity, which is crucial for drug metabolism and hormone regulation. A recent study in ACS Chemical Biology explored its use as a chemical probe to investigate sulfotransferase-mediated pathways, providing new insights into the design of enzyme-targeted therapeutics. The compound's ability to form reversible covalent bonds with catalytic cysteine residues makes it particularly valuable for studying enzyme mechanisms and developing activity-based probes.

Looking ahead, researchers are exploring the broader applications of (thiolan-3-yl)methanesulfonamide in drug discovery, including its potential as a warhead in PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation strategies. Preliminary data presented at the 2024 American Chemical Society National Meeting indicated that derivatives of this compound exhibit favorable pharmacokinetic properties, with improved oral bioavailability compared to earlier sulfonamide-based inhibitors. These advancements position (thiolan-3-yl)methanesulfonamide as a versatile scaffold for addressing unmet medical needs in oncology and inflammatory disorders.

In conclusion, the growing body of research on (thiolan-3-yl)methanesulfonamide (CAS: 2229180-14-5) underscores its significance as a multifunctional tool in chemical biology and a promising candidate for therapeutic development. Continued investigation into its structure-activity relationships and target engagement profiles will likely yield further innovations in drug design and biological probe development. The compound's unique combination of synthetic accessibility, target selectivity, and pharmacological properties makes it a valuable asset for researchers working at the interface of chemistry and biology.